molecular formula C16H12BrFO3 B1328063 4-Bromo-4'-(1,3-dioxolan-2-YL)-2-fluorobenzophenone CAS No. 898760-58-2

4-Bromo-4'-(1,3-dioxolan-2-YL)-2-fluorobenzophenone

Cat. No. B1328063
CAS RN: 898760-58-2
M. Wt: 351.17 g/mol
InChI Key: VNSNYEDCQRYVHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“4-Bromo-4’-(1,3-dioxolan-2-YL)-2-fluorobenzophenone” is a chemical compound with the CAS Number: 898760-08-2. It has a molecular weight of 333.18 . The IUPAC name for this compound is (4-bromophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone .


Molecular Structure Analysis

The molecular formula of “4-Bromo-4’-(1,3-dioxolan-2-YL)-2-fluorobenzophenone” is C16H13BrO3 . The InChI key is HJOBTKFIYJCVEA-UHFFFAOYSA-N .

Scientific Research Applications

Organic Synthesis Applications

  • Synthesis of Fluorinated Benzothiazepines and Pyrazolines : A study demonstrated the use of 4-Bromo-2-fluorobenzaldehyde in the synthesis of chalcones, which were further utilized to produce benzothiazepines and pyrazolines. These compounds have potential applications in medicinal chemistry (Jagadhani, Kundlikar, & Karale, 2015).

Material Science Applications

  • Enhanced Brightness Emission-Tuned Nanoparticles : The development of nanoparticles with bright fluorescence emission was achieved using bromo- and fluoro-substituted benzophenones as initiators in polymerization processes. These nanoparticles have applications in imaging and sensor technology (Fischer, Baier, & Mecking, 2013).

Pharmaceutical Research Applications

  • Antioxidant Properties : Bromophenol derivatives have been identified with significant antioxidant properties, which could have implications for pharmaceutical applications, particularly in the development of natural antioxidants (Olsen et al., 2013).

Additional Findings

  • Various studies have also explored the use of bromophenol derivatives in different contexts, such as in the formation of bromochlorodibenzo-p-dioxins and dibenzofurans at high temperatures, which is relevant to environmental science and pollution studies (Evans & Dellinger, 2006).

properties

IUPAC Name

(4-bromo-2-fluorophenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12BrFO3/c17-12-5-6-13(14(18)9-12)15(19)10-1-3-11(4-2-10)16-20-7-8-21-16/h1-6,9,16H,7-8H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VNSNYEDCQRYVHT-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COC(O1)C2=CC=C(C=C2)C(=O)C3=C(C=C(C=C3)Br)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12BrFO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10645128
Record name (4-Bromo-2-fluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10645128
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

351.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

898760-58-2
Record name (4-Bromo-2-fluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=898760-58-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name (4-Bromo-2-fluorophenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10645128
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.